Cas no 1311318-41-8 (1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride)

1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride is a synthetic organic compound featuring a cyclopentylamine core substituted with a 4-methylthiazole moiety, stabilized as its hydrochloride salt. This structure imparts enhanced solubility and stability, making it suitable for pharmaceutical and chemical research applications. The thiazole ring contributes to potential bioactivity, while the cyclopentylamine scaffold offers conformational rigidity, beneficial for molecular interactions. The hydrochloride form ensures improved handling and storage characteristics. This compound is primarily utilized as an intermediate in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system disorders or infectious diseases. Its well-defined synthetic pathway allows for consistent purity and scalability.
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride structure
1311318-41-8 structure
Product Name:1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
CAS No:1311318-41-8
MF:C9H15ClN2S
MW:218.746799707413
CID:5188194
Update Time:2026-03-05

1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
    • 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine;hydrochloride
    • 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-aminehydrochloride
    • 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
    • Inchi: 1S/C9H14N2S.ClH/c1-7-6-12-8(11-7)9(10)4-2-3-5-9;/h6H,2-5,10H2,1H3;1H
    • InChI Key: XLFWLECSFKASFR-UHFFFAOYSA-N
    • SMILES: Cl.S1C=C(C)N=C1C1(CCCC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Topological Polar Surface Area: 67.2

1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN4245-1-1G
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
1g
¥ 2,263.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN4245-1-5G
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
5g
¥ 6,844.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN4245-1-10G
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
10g
¥ 10,170.00 2023-03-31
Enamine
EN300-78757-0.05g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
0.05g
$94.0 2023-02-12
Enamine
EN300-78757-0.1g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
0.1g
$140.0 2023-02-12
Enamine
EN300-78757-0.25g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
0.25g
$200.0 2023-02-12
Enamine
EN300-78757-0.5g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
0.5g
$374.0 2023-02-12
Enamine
EN300-78757-1.0g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
1.0g
$499.0 2023-02-12
Enamine
EN300-78757-2.5g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
2.5g
$978.0 2023-02-12
Enamine
EN300-78757-5.0g
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
1311318-41-8 95%
5.0g
$1448.0 2023-02-12

Additional information on 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride

Introduction to 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride (CAS No. 1311318-41-8)

1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1311318-41-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentanamine core linked to a thiazole scaffold, has garnered attention due to its structural complexity and potential biological activities. The presence of the 4-methyl-1,3-thiazol-2-yl moiety introduces unique electronic and steric properties that make this compound a promising candidate for further investigation in drug discovery and development.

The structural framework of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride combines elements that are frequently observed in bioactive molecules. The cyclopentanamine group is known for its ability to mimic natural amino acid residues, facilitating interactions with biological targets such as enzymes and receptors. Meanwhile, the thiazole ring is a heterocyclic structure that has been extensively studied for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The 4-methyl substituent on the thiazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity.

In recent years, there has been a growing interest in designing molecules that incorporate both cyclopentanamine and thiazole moieties due to their demonstrated synergistic effects in modulating biological pathways. For instance, derivatives of these structures have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The hydrochloride salt form of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs may interact with targets involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The 4-methyl-1,3-thiazol-2-yl group, in particular, has been shown to influence the binding kinetics of certain protein targets, suggesting that this compound could serve as a lead structure for developing novel therapeutics.

Moreover, the synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride presents an interesting challenge for organic chemists. The integration of the cyclopentanamine and thiazole units requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, opening up new avenues for drug discovery.

The pharmacological evaluation of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant given the role of inflammation and oxidative damage in various pathological conditions. Additionally, preliminary animal models suggest that this compound may exhibit neuroprotective effects, which could be beneficial in treating neurological disorders.

The potential therapeutic applications of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride extend beyond neurodegenerative diseases. Research is ongoing to explore its efficacy in treating conditions such as cardiovascular disease and autoimmune disorders. The compound's ability to modulate multiple biological pathways makes it a versatile tool for investigating disease mechanisms and developing combination therapies.

In conclusion, 1-(4-Methyl - 1 , 3 - thiazol - 2 - yl ) cyclo penta n - 1 - amine hydrochloride ( CAS No . 1311318 - 41 - 8 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in shaping the future of medicine .

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk